The stereochemistry of sesamolin
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700002332
Abstract
Spectroscopic evidence is presented to confirm the structure (1) of the lignan sesamolin. The results, in conjunction with earlier chemical evidence, define its absolute stereochemistry. An alternative mode of biosynthesis is proposed.
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Journal Name：Journal of the Chemical Society C: Organic
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